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Introduction
Fluorescein (FAM)-labeled peptides are powerful tools for investigating cellular processes using

flow cytometry. The covalent attachment of the FAM fluorophore, which excites at

approximately 495 nm and emits at 517 nm, allows for the sensitive detection and

quantification of peptide interactions with and within cells.[1] This document provides detailed

application notes and protocols for the use of FAM-labeled peptides in three key research

areas: cellular uptake of cell-penetrating peptides, apoptosis detection, and receptor-ligand

binding assays.

Application 1: Cellular Uptake of Cell-Penetrating
Peptides (CPPs)
Cell-penetrating peptides (CPPs) are short peptides that can traverse cellular membranes and

deliver various molecular cargoes into cells.[2][3] FAM-labeled CPPs are widely used to

quantify their internalization efficiency.[2][3]
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Cell & Peptide Preparation

Incubation

Washing & Detachment

Flow Cytometry Analysis

Seed and culture cells
to desired confluency

Incubate cells with
FAM-labeled CPP at 37°C

Prepare stock solution
of FAM-labeled CPP

Wash with heparin-containing
buffer to remove surface-bound peptide

Trypsinize cells to detach

Wash with PBS

Acquire and analyze cells
on a flow cytometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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